Cas no 1240594-87-9 (2-(3-Bromopyridin-2-yl)propan-2-ol)

• Product Name: 2-(3-Bromopyridin-2-yl)propan-2-ol
• CAS No: 1240594-87-9
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD16988539
• CID: 2121099
• PubChem ID: 77231305
• Update Time: 2025-06-22

2-(3-Bromopyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-2-yl)propan-2-ol
• 2-(3-Bromo-pyridin-2-yl)-propan-2-ol
• AM85258
• AK167904
• 2-Pyridinemethanol, 3-bromo-alpha,alpha-dimethyl-
• EN300-1912144
• 1240594-87-9
• MFCD16988539
• DS-9601
• DA-13817
• AKOS025287505
• SCHEMBL16836001
• N10027
• 2-(3-Bromopyridin-2-yl)propan-2-ol

• MDL： MFCD16988539
• Inchi： 1S/C8H10BrNO/c1-8(2,11)7-6(9)4-3-5-10-7/h3-5,11H,1-2H3
• InChI Key： HZHDZKFWDCOLAH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C)(C)O

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-Bromopyridin-2-yl)propan-2-ol

Introduction to 2-(3-Bromopyridin-2-yl)propan-2-ol (CAS No. 1240594-87-9)

2-(3-Bromopyridin-2-yl)propan-2-ol, also known by its CAS registry number 1240594-87-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of bromopyridine derivatives, which are known for their versatility in organic synthesis and their role in the development of novel materials and pharmaceuticals.

The structure of 2-(3-Bromopyridin-2-yl)propan-2-ol consists of a pyridine ring substituted with a bromine atom at the 3-position and a propanol group at the 2-position. This arrangement imparts the compound with both aromatic and hydroxyl functionalities, making it a valuable building block in organic chemistry. The presence of the bromine atom introduces electrophilic substitution sites, while the hydroxyl group provides opportunities for hydrogen bonding and further functionalization.

Recent studies have highlighted the potential of bromopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. For instance, researchers have explored the use of 2-(3-Bromopyridin-2-yl)propan-2-ol as a precursor for synthesizing compounds with anti-inflammatory and anticancer properties. These findings underscore the importance of this compound in advancing therapeutic interventions.

In addition to its role in pharmaceuticals, 1240594-87-9 has also been investigated for its applications in materials science. Its ability to undergo various coupling reactions makes it a promising candidate for the synthesis of advanced materials, such as conductive polymers and nanomaterials. Recent advancements in click chemistry have further expanded its utility, enabling efficient assembly of complex structures with high precision.

The synthesis of 2-(3-Bromopyridin-2-ylium)propanol typically involves multi-step processes that combine traditional organic reactions with modern catalytic methods. Researchers have optimized these procedures to achieve higher yields and better selectivity, ensuring that the compound can be produced on a larger scale for industrial applications.

In terms of physical properties, CAS No. 1240594879 exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory techniques, including chromatography and spectroscopy.

The safety profile of this compound is another critical aspect that has been thoroughly examined. According to recent studies, 1-bromo-pyridine derivatives like this one exhibit low toxicity when handled under appropriate conditions. However, proper handling procedures should still be followed to ensure compliance with occupational safety standards.

In conclusion, 1-bromo-pyridine derivatives, particularly CAS No. 1240594879, represent a significant advancement in organic chemistry. Their unique properties and diverse applications make them indispensable tools for researchers across multiple disciplines. As ongoing research continues to uncover new possibilities for these compounds, their impact on science and industry is expected to grow even further.